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Compound of Interest

Compound Name: Sulfuric acid tetrahydrate

Cat. No.: B15414281

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfuric acid and its hydrates are fundamental chemical species with wide-ranging implications
in atmospheric science, materials chemistry, and as reagents in various chemical processes.
Among these, sulfuric acid tetrahydrate (H2S0O4-4Hz0) is a stable crystalline solid that forms
at specific concentrations and temperatures. Understanding the controlled crystallization of this
hydrate is crucial for studies related to cloud formation, aerosol chemistry, and for the
preparation of specific crystalline materials. This document provides a detailed protocol for the
laboratory synthesis of sulfuric acid tetrahydrate crystals, derived from the principles of its
phase diagram.

Data Presentation

The synthesis of sulfuric acid tetrahydrate is highly dependent on the precise concentration
of the sulfuric acid solution and the crystallization temperature. The following table summarizes
the key quantitative parameters for this procedure, based on the known phase diagram of the
H2S04-H20 system.
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Parameter Value Unit Notes
This concentration
Sulfuric Acid (H2SO0a) ) corresponds to the
) ~38 % by weight o ] ]
Concentration stoichiometric ratio for
H2S04-4H20.
. ) ) Commercially
Initial Sulfuric Acid ) )
] 95-98 % by weight available concentrated
Solution ) )
sulfuric acid.
o ] To achieve the target
Deionized Water As required mL )
concentration.
Temperature at which
Crystallization H2S04-4H20
-25 10 -30 °C )
Temperature crystallizes from a ~38
wt% solution.
Melting Point of
-24.5 °C

H2S04:-4H20

Experimental Protocols

This section details the methodology for the preparation of sulfuric acid tetrahydrate crystals

in a laboratory setting.

Safety Precautions: Concentrated sulfuric acid is extremely corrosive and will cause severe

burns upon contact. Always wear appropriate personal protective equipment (PPE), including

chemical splash goggles, a face shield, a lab coat, and acid-resistant gloves. All manipulations

involving concentrated sulfuric acid must be performed in a certified chemical fume hood. The

dilution of sulfuric acid is a highly exothermic process; therefore, always add acid to water

slowly, never the other way around, to prevent violent boiling and splashing.

Materials:

o Concentrated sulfuric acid (95-98 wt%)

e Deionized water
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o Beakers and Erlenmeyer flasks

o Graduated cylinders

e Stirring rod or magnetic stirrer with stir bar

o Low-temperature bath or freezer capable of maintaining -30°C
e Thermometer

¢ Pre-cooled filtration apparatus (e.g., Buchner funnel and flask)
o Glass sample vials for storage

Procedure:

e Preparation of ~38 wt% Sulfuric Acid Solution:

o Calculate the required volumes of concentrated sulfuric acid and deionized water to
prepare the desired amount of a ~38 wt% H2SOa4 solution. For example, to prepare 100 g
of a 38 wt% solution from 98 wt% sulfuric acid, you would need approximately 38.8 g (21.1
mL) of the concentrated acid and 61.2 g (61.2 mL) of deionized water.

o In a fume hood, place the calculated volume of deionized water into a beaker immersed in
an ice bath to manage the heat of dilution.

o Slowly and with constant stirring, add the calculated volume of concentrated sulfuric acid
to the deionized water.

o Allow the solution to cool to room temperature.
e Crystallization of Sulfuric Acid Tetrahydrate:

o Place the beaker containing the ~38 wt% sulfuric acid solution into a low-temperature bath
or freezer set to a temperature between -25°C and -30°C.

o Monitor the temperature of the solution with a thermometer.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15414281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15414281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Allow the solution to remain at this temperature until crystals form. This may take several
hours. The formation of crystals can be initiated by scratching the inside of the beaker with
a glass rod or by adding a seed crystal if available.

« |solation of Crystals:

o Once a significant amount of crystals has formed, quickly filter the cold slurry using a pre-
cooled filtration apparatus to separate the crystals from the mother liquor.

o Wash the crystals with a small amount of a pre-cooled, saturated solution of sulfuric acid
at the crystallization temperature to remove any adhering mother liquor.

o Quickly transfer the isolated crystals to a pre-cooled glass vial.
e Storage:

o Store the sulfuric acid tetrahydrate crystals in a tightly sealed container at a temperature
below their melting point (-24.5°C) to prevent decompaosition.

Mandatory Visualization

The following diagram illustrates the logical workflow for the synthesis of sulfuric acid
tetrahydrate crystals.
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Isolate Crystals by Cold Filtration

Wash Crystals with Cold Saturated Solution

Store Crystals below -24.5°C

Click to download full resolution via product page

Figure 1: Experimental workflow for the synthesis of sulfuric acid tetrahydrate crystals.

» To cite this document: BenchChem. [Application Note & Protocol: Laboratory Synthesis of
Sulfuric Acid Tetrahydrate Crystals]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15414281?utm_src=pdf-body-img
https://www.benchchem.com/product/b15414281?utm_src=pdf-body
https://www.benchchem.com/product/b15414281#laboratory-synthesis-of-sulfuric-acid-tetrahydrate-crystals
https://www.benchchem.com/product/b15414281#laboratory-synthesis-of-sulfuric-acid-tetrahydrate-crystals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15414281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b15414281#laboratory-synthesis-of-sulfuric-acid-
tetrahydrate-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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